Cas no 14370-45-7 (norbornan-2-amine;hydrochloride)

• Product Name: norbornan-2-amine;hydrochloride
• CAS No: 14370-45-7
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD00167586
• CID: 226977
• PubChem ID: 518934
• Update Time: 2025-10-29

norbornan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-amine,hydrochloride (1:1)
• 2-Aminonorbornane hydrochloride
• (+/-)-2-AMINONORBORNANE HYDROCHLORIDE
• (+/-)-ENDO-2-NORBORNYLAMINE HYDROCHLORIDE
• (+/-)-ENDO-BICYCLO[2.2.1]HEPT-2-YLAMINE HYDROCHLORIDE
• (+/-)-exo-2-aminonorbornane hydrochloride
• (+-)-[2exo]Norbornylamin,Hydrochlorid
• (+-)-[2exo]norbornylamine,hydrochloride
• 2-NORBORNANAMINE HYDROCHLORIDE
• 2-Norbornylamine hydrochloride
• exo-2-Norbornylaminhydrochlorid
• (±)-end-2-NorbornylaMine hydrochloride
• Bicyclo[2.2.1]heptan-2-amine hydrochloride
• (±)-endo-Bicyclo[2.2.1]hept-2-ylamine hydrochloride, 2-Aminonorbornane hydrochloride
• 2-AMinonorbornane hydrochloride 99%
• (+/-)-2-AMINONORBORNANE HYDROCHLORIDE, 9 9%
• Bicyclo[2.2.1]heptan-2-amine HCl
• norbornan-2-amine;hydrochloride
• J-007861
• NSC-89711
• Bicyclo[2.2.1]heptan-2-amine--hydrogen chloride (1/1)
• Exo-norbornylamine hcl
• NSC89711
• 2-AMINONORBORNANEHYDROCHLORIDE
• IZZMPZQAQTXAHW-UHFFFAOYSA-N
• A928088
• Z1250132652
• endo-Bicyclo(2.2.1)heptan-2-amine HCl
• AT24386
• EINECS 265-790-3
• bicyclo[2.2.1]heptan-2-aminehydrochloride
• bicyclo[2.2.1]heptan-2-amine;hydrochloride
• EN300-82009
• AS-80361
• NSC-141606
• Bicyclo[2.2.1]heptan-2-amine, hydrochloride (1:1)
• rac-(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride
• 14370-45-7
• AKOS008105071
• SB45250
• DTXSID50931996
• 2-AMINONORBORNANE HCl
• endo-2-amino norbornane hydrochloride
• endo-Bicyclo(2.2.1)heptan-2-amine hydrochloride
• 2-Norbornanamine, hydrochloride
• SCHEMBL541717
• CHEMBL3736429
• NSC141606
• Bicyclo[2.2.1]heptan-2-amine, hydrochloride, exo-
• 39245-79-9
• 65481-69-8
• 121055-08-1
• rac-(1S,2S,4R)-bicyclo[2.2.1]hept-2-ylamine hydrochloride

• MDL： MFCD00167586
• Inchi： 1S/C7H13N.ClH/c8-7-4-5-1-2-6(7)3-5;/h5-7H,1-4,8H2;1H
• InChI Key： IZZMPZQAQTXAHW-UHFFFAOYSA-N
• SMILES： Cl.NC1CC2CCC1C2

Computed Properties

• Exact Mass: 147.08100
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 295 °C (dec.) (lit.)
• PSA: 26.02000
• LogP: 2.63600
• Solubility: Not available

norbornan-2-amine;hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10

Additional information on norbornan-2-amine;hydrochloride

Recent Advances in the Application of Norbornan-2-amine Hydrochloride (CAS: 14370-45-7) in Chemical Biology and Pharmaceutical Research

Norbornan-2-amine hydrochloride (CAS: 14370-45-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This bicyclic amine derivative, characterized by its norbornane scaffold, has been explored for its potential in drug discovery, medicinal chemistry, and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the most notable advancements involves the use of norbornan-2-amine hydrochloride as a chiral building block in asymmetric synthesis. Researchers have demonstrated its efficacy in the preparation of enantiomerically pure compounds, which are critical for the development of drugs with high specificity and reduced side effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of gamma-aminobutyric acid (GABA) receptor modulators, showing promising results in preclinical models of epilepsy and anxiety disorders.

In addition to its applications in medicinal chemistry, norbornan-2-amine hydrochloride has also been investigated for its potential in material science. Its rigid bicyclic structure makes it an attractive candidate for the design of high-performance polymers and coatings. A recent study in ACS Applied Materials & Interfaces explored its use as a cross-linking agent in epoxy resins, resulting in materials with enhanced thermal stability and mechanical strength. These findings open new avenues for the development of advanced materials for industrial and biomedical applications.

Furthermore, the pharmacokinetic and toxicological profiles of norbornan-2-amine hydrochloride have been the subject of recent investigations. A 2024 study in Toxicology and Applied Pharmacology provided comprehensive data on its metabolic pathways and safety profile, confirming its low toxicity and favorable bioavailability. These results support its potential as a safe and effective intermediate for pharmaceutical manufacturing.

In conclusion, norbornan-2-amine hydrochloride (CAS: 14370-45-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, underscore its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in various fields.